78-97-7

Lactonitrile

In Stock

• CAS RN:
• 78-97-7

• Formula:
• C3H5NO

• InChI:
• InChI=1S/C3H5NO/c1-3(5)2-4/h3,5H,1H3

• InChIKey:
• WOFDVDFSGLBFAC-UHFFFAOYSA-N

• Straw colored liquid. Used as a solvent /intermediate in production of ethyl lactate and lactic acid. (EPA, 1998)

N-(4-methyl-5-nitro-1,3-thiazol-2-yl)acetamide

• CAS RN:
• 21478-97-7

• Formula:
• C6H7N3O3S

• InChI:
• InChI=1S/C6H7N3O3S/c1-3-5(9(11)12)13-6(7-3)8-4(2)10/h1-2H3,(H,7,8,10)

• InChIKey:
• PUSMJFAURVSIRF-UHFFFAOYSA-N

• N-(4-methyl-5-nitro-1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C6H7N3O3S and its molecular weight is 201.21 g/mol. The purity is usually 95%.

6-Methyl-2-(1H-pyrrol-1-YL)-4-pyrimidinol

In Stock

• CAS RN:
• 76178-97-7

• Formula:
• C9H9N3O

• InChI:
• InChI=1S/C9H9N3O/c1-7-6-8(13)11-9(10-7)12-4-2-3-5-12/h2-6H,1H3,(H,10,11,13)

• InChIKey:
• YLEPHDVXBJNASE-UHFFFAOYSA-N

• 6-Methyl-2-(1H-pyrrol-1-YL)-4-pyrimidinol is a useful research compound. Its molecular formula is C9H9N3O and its molecular weight is 175.191. The purity is usually 95%.

1-Amino-4,6-diphenyl-1,2-dihydropyridin-2-one

Usually In Stock

• CAS RN:
• 26478-97-7

• Formula:
• C17H14N2O

• InChI:
• InChI=1S/C17H14N2O/c18-19-16(14-9-5-2-6-10-14)11-15(12-17(19)20)13-7-3-1-4-8-13/h1-12H,18H2

• InChIKey:
• KSPKRQXZWKVDKQ-UHFFFAOYSA-N

• 1-Amino-4,6-diphenyl-1,2-dihydropyridin-2-one is a useful research compound. Its molecular formula is C17H14N2O and its molecular weight is 262.3 g/mol. The purity is usually 95%.

1-(4-Nitrophenyl)sulfonyl-2,3-dihydroindole

Usually In Stock

• CAS RN:
• 330978-97-7

• Formula:
• C14H12N2O4S

• InChI:
• InChI=1S/C14H12N2O4S/c17-16(18)12-5-7-13(8-6-12)21(19,20)15-10-9-11-3-1-2-4-14(11)15/h1-8H,9-10H2

• InChIKey:
• WYAWSKLQKNUOHE-UHFFFAOYSA-N

• 1-(4-Nitrophenyl)sulfonyl-2,3-dihydroindole is a useful research compound. Its molecular formula is C14H12N2O4S and its molecular weight is 304.32. The purity is usually 95%.

(5-(3,5-Dichlorophenylthio)-4-isopropyl-1-methyl-1H-imidazol-2-yl)methanol

• CAS RN:
• 178978-97-7

• Formula:
• C14H16Cl2N2OS

• InChI:
• InChI=1S/C14H16Cl2N2OS/c1-8(2)13-14(18(3)12(7-19)17-13)20-11-5-9(15)4-10(16)6-11/h4-6,8,19H,7H2,1-3H3

• InChIKey:
• DPFYGZSOTRICJF-UHFFFAOYSA-N

• (5-(3,5-Dichlorophenylthio)-4-isopropyl-1-methyl-1H-imidazol-2-yl)methanol is a useful research compound. Its molecular formula is C14H16Cl2N2OS and its molecular weight is 331.3 g/mol. The purity is usually 95%.

(Z)-ethyl 2-((5-bromo-2-chlorobenzoyl)imino)-1-(3-methoxypropyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

Usually In Stock

• CAS RN:
• 534578-97-7

• Formula:
• C25H22BrClN4O5

• InChI:
• InChI=1S/C25H22BrClN4O5/c1-3-36-25(34)18-14-17-21(28-20-7-4-5-10-30(20)24(17)33)31(11-6-12-35-2)22(18)29-23(32)16-13-15(26)8-9-19(16)27/h4-5,7-10,13-14H,3,6,11-12H2,1-2H3

• InChIKey:
• ZXWDRAJXTQVSFI-IADYIPOJSA-N

• (Z)-ethyl 2-((5-bromo-2-chlorobenzoyl)imino)-1-(3-methoxypropyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C25H22BrClN4O5 and its molecular weight is 573.83. The purity is usually 95%.

2,6-difluoro-N'-(4-fluoro-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851978-97-7

• Formula:
• C14H8F3N3OS

• InChI:
• InChI=1S/C14H8F3N3OS/c15-7-3-1-4-8(16)11(7)13(21)19-20-14-18-12-9(17)5-2-6-10(12)22-14/h1-6H,(H,18,20)(H,19,21)

• InChIKey:
• KDYOMMPIXPDZPU-UHFFFAOYSA-N

• 2,6-difluoro-N'-(4-fluoro-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C14H8F3N3OS and its molecular weight is 323.29. The purity is usually 95%.

6-bromo-2,2'-dioxo-2H,2'H-[3,4'-bichromen]-7'-yl dimethylcarbamate

In Stock

• CAS RN:
• 869078-97-7

• Formula:
• C21H14BrNO6

• InChI:
• InChI=1S/C21H14BrNO6/c1-23(2)21(26)27-13-4-5-14-15(10-19(24)28-18(14)9-13)16-8-11-7-12(22)3-6-17(11)29-20(16)25/h3-10H,1-2H3

• InChIKey:
• HXNYECZPCQZVRA-UHFFFAOYSA-N

• 6-bromo-2,2'-dioxo-2H,2'H-[3,4'-bichromen]-7'-yl dimethylcarbamate is a useful research compound. Its molecular formula is C21H14BrNO6 and its molecular weight is 456.248. The purity is usually 95%.

4'-Cyano-3-(1,3-dioxolan-2-YL)benzophenone

In Stock

• CAS RN:
• 898778-97-7

• Formula:
• C17H13NO3

• InChI:
• InChI=1S/C17H13NO3/c18-11-12-4-6-13(7-5-12)16(19)14-2-1-3-15(10-14)17-20-8-9-21-17/h1-7,10,17H,8-9H2

• InChIKey:
• MFOYLUGQFKIJJW-UHFFFAOYSA-N

• 4'-Cyano-3-(1,3-dioxolan-2-YL)benzophenone is a useful research compound. Its molecular formula is C17H13NO3 and its molecular weight is 279.29 g/mol. The purity is usually 95%.

4-Chloro-3,5-difluoropyridine

In Stock

• CAS RN:
• 851178-97-7

• Formula:
• C5H2ClF2N

• InChI:
• InChI=1S/C5H2ClF2N/c6-5-3(7)1-9-2-4(5)8/h1-2H

• InChIKey:
• JAPLMZGRFXTEJB-UHFFFAOYSA-N

• 4-Chloro-3,5-difluoropyridine is a useful research compound. Its molecular formula is C5H2ClF2N and its molecular weight is 149.52 g/mol. The purity is usually 95%.

4-Bromo-2-(trimethylstannyl)-1,3-thiazole

Usually In Stock

• CAS RN:
• 173978-97-7

• Formula:
• C6H10BrNSSn

• InChI:
• InChI=1S/C3HBrNS.3CH3.Sn/c4-3-1-6-2-5-3;;;;/h1H;3*1H3;

• InChIKey:
• JEWOPTFNWJASAH-UHFFFAOYSA-N

• 4-Bromo-2-(trimethylstannyl)-1,3-thiazole, also known as 4-Bromo-2-(trimethylstannyl)-1,3-thiazole, is a useful research compound. Its molecular formula is C6H10BrNSSn and its molecular weight is 326.827. The purity is usually 95%.

20-trifluoro Leukotriene B4

In Stock

• CAS RN:
• 115178-97-7

• Formula:
• C20H29F3O4

• InChI:
• InChI=1S/C20H29F3O4/c21-20(22,23)16-9-5-1-2-6-11-17(24)12-7-3-4-8-13-18(25)14-10-15-19(26)27/h2-4,6-8,12-13,17-18,24-25H,1,5,9-11,14-16H2,(H,26,27)/b4-3+,6-2-,12-7+,13-8-/t17-,18-/m1/s1

• InChIKey:
• YKIRCSCMMMEEDI-QAASZIRWSA-N

• 20-trifluoro LTB4 is a synthetic analog of LTB4 resistant to metabolism by ω-oxidation. It is equipotent to LTB4 in chemotactic activity with an EC50 of 3 nM. In contrast to its chemotactic activity, 20-trifluoro LTB4 inhibits LTB4 induced degranulation of neutrophils with an IC50 of 1-2 nM.

1-(3-(tert-butylsulfonyl)pyrrolidin-1-yl)-2-(1H-indol-1-yl)ethanone

In Stock

• CAS RN:
• 1797278-97-7

• Formula:
• C18H24N2O3S

• InChI:
• InChI=1S/C18H24N2O3S/c1-18(2,3)24(22,23)15-9-11-20(12-15)17(21)13-19-10-8-14-6-4-5-7-16(14)19/h4-8,10,15H,9,11-13H2,1-3H3

• InChIKey:
• NAAYFFIRKCDABB-UHFFFAOYSA-N

• 1-(3-(tert-butylsulfonyl)pyrrolidin-1-yl)-2-(1H-indol-1-yl)ethanone is a useful research compound. Its molecular formula is C18H24N2O3S and its molecular weight is 348.46. The purity is usually 95%.

6-Cyclopropyl-3-({1-[6-(trifluoromethyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one

In Stock

• CAS RN:
• 2175978-97-7

• Formula:
• C20H21F3N4O2

• InChI:
• InChI=1S/C20H21F3N4O2/c21-20(22,23)17-4-3-15(10-24-17)19(29)26-7-5-13(6-8-26)11-27-12-25-16(9-18(27)28)14-1-2-14/h3-4,9-10,12-14H,1-2,5-8,11H2

• InChIKey:
• ULIRGEYPKYCURT-UHFFFAOYSA-N

• 6-Cyclopropyl-3-({1-[6-(trifluoromethyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C20H21F3N4O2 and its molecular weight is 406.409. The purity is usually 95%.

1-(Chloromethyl)isoquinoline hydrochloride

In Stock

• CAS RN:
• 1263378-97-7

• Formula:
• C10H9Cl2N

• InChI:
• InChI=1S/C10H8ClN.ClH/c11-7-10-9-4-2-1-3-8(9)5-6-12-10;/h1-6H,7H2;1H

• InChIKey:
• HPJLBPAUOODQNJ-UHFFFAOYSA-N

• 1-(Chloromethyl)isoquinoline hydrochloride is a useful research compound. Its molecular formula is C10H9Cl2N and its molecular weight is 214.09 g/mol. The purity is usually 95%.